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Compound of Interest |
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Compound Name: ,
bromide
CAS No.: 14937-45-2
Cat. No.: B079125
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Part 1: Executive Summary & Immediate Action Card

Tributylhexadecylphosphonium bromide (TBHDPB) is a quaternary phosphonium salt
commonly used as a phase-transfer catalyst and surfactant. While it is not regulated as a
dangerous good for transport (IATA/IMDG/ADR), it presents specific aquatic toxicity and
irritation hazards that mandate strict disposal protocols.

Critical Safety Status:

Signal Word:WARNING
e Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).

o Environmental Hazard: Toxic to aquatic life with long-lasting effects (H411/H412 implied by
cationic surfactant class).

e Physical State: Waxy solid/powder (MP: 56-58 °C). Note: Low melting point means it may
exist as a sticky semi-solid in hot environments.
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Scenario Immediate Action

Do NOT use water. Sweep up gently to avoid

Small Spill (Solid
Pl ) dust.[1] Place in a sealed container.

Allow to cool/solidify if safe, or absorb with

Small Spill (Molten)
sand/vermiculite. Scrape into container.

Wash immediately with soap and copious water

Skin Contact )
for 15 minutes.

Rinse cautiously with water for 15 minutes.

Eye Contact
Remove contact lenses.[1][2]

Part 2: Chemical Profile & Disposal Logic[3]

To ensure compliance and safety, one must understand the why behind the disposal method.

1. The "Quat" Stability Factor

Unlike simple inorganic salts, TBHDPB possesses a robust core structure (

). The phosphorus-carbon bonds are thermally and chemically stable.

e Why Incineration? Standard biological wastewater treatment systems often fail to degrade
quaternary phosphonium salts fully. They can adsorb onto sludge or pass through to
waterways, where their surfactant properties disrupt aquatic gill function.

e The Bromide Factor: The presence of the bromide anion (

) means that upon combustion, hydrogen bromide (HBr) gas can be generated. Therefore,
disposal must occur in an incinerator equipped with an alkaline scrubber.

2. Water Compatibility Nuance

While TBHDPB is used in aqueous phase-transfer catalysis, it is hygroscopic and "resists
simple dissolution" (forms emulsions/micelles).

e Operational Insight: Do not attempt to dilute and flush down the drain. The compound will
likely precipitate or coat plumbing surfaces, creating a persistent contamination source.
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Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired reagents, contaminated weighing boats, spill cleanup residues.

Segregation: Isolate from oxidizers (e.g., perchlorates, nitrates) to prevent exothermic
reactions.

» Containerization: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is
acceptable but poses a breakage risk for solids.

» Labeling: Affix a hazardous waste label.
o Chemical Name: Tributylhexadecylphosphonium bromide[1][3][4][5][6][7][8]
o Hazard Checkbox: Irritant, Toxic to Aquatic Life.[2]

o Disposal Stream: Route to High-Temperature Incineration.

o Note: Ensure the waste manifest specifies "Contains Bromide" to alert the disposal facility
for scrubber requirements.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: TBHDPB dissolved in organic solvents (DCM, Toluene, etc.).

e Solvent Compatibility:

o Halogenated Solvents (e.g., DCM, Chloroform): TBHDPB is compatible. Dispose in the
"Halogenated Waste" carboy.

o Non-Halogenated Solvents (e.g., Acetone, Methanol): TBHDPB is compatible. However,
because TBHDPB contains Bromide, strict adherence to "Halogen-Free" streams might be
violated depending on the concentration.

o Best Practice: If TBHDPB concentration is >1%, default to the Halogenated Waste stream
to ensure proper combustion handling.
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e Agueous Mixtures:

o If TBHDPB is in an aqueous layer (emulsion), do not pour down the sink. Collect the entire
agueous volume as "Aqueous Chemical Waste - Hazardous" for off-site treatment.

Part 4: Visual Decision Workflows
Figure 1: Waste Segregation Logic

Caption: Decision tree for classifying TBHDPB waste streams based on physical state and

solvent composition.
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TBHDPB Waste Generated
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Figure 2: Spill Response Protocol
Caption: Step-by-step workflow for managing dry vs. molten spills of TBHDPB.
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Property Value Operational Implication

Use for waste manifesting and

CAS Number 14937-45-2 _ _
inventory tracking.
May melt in hot storage or
Melting Point 56-58 °C during exothermic reactions;
store cool (<25°C).
Do not use water for initial spill
Water Solubility Hydrolyses / Low cleanup; creates slippery
emulsions.
) Low fire risk, but combustible if
Flash Point >200 °C (est.)
heated.
No specific UN number
Transport (UN) Not Regulated required for ground shipping
(check local aquatic tox rules).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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